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Compound of Interest

Compound Name: 3,5-Dichlorobenzaldehyde

Cat. No.: B167965

Essential Safety and Handling Guide for 3,5-
Dichlorobenzaldehyde

This guide provides immediate safety, operational, and disposal protocols for laboratory
professionals handling 3,5-Dichlorobenzaldehyde. Adherence to these procedures is critical
for ensuring a safe laboratory environment and minimizing risks associated with this chemical.

Chemical Profile and Hazards

3,5-Dichlorobenzaldehyde (CAS No. 10203-08-4) is a solid, white to light yellow crystalline
substance.[1] It is classified as a hazardous chemical that can cause severe skin burns and
eye damage.[2][3] Inhalation may lead to respiratory irritation.[3]

Hazard Identification and Classification
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Hazard Class GHS Classification

Signal Word Hazard Statement

Skin

i o Category 1B/1C
Corrosion/Irritation

H314: Causes severe
Danger skin burns and eye
damage[2][3][4]

Serious Eye
o Category 1
Damage/Irritation

H314: Causes severe
Danger skin burns and eye
damage[2][3][4]

Specific target organ ]
o _ May cause respiratory
toxicity — single T
irritation
exposure

H335: May cause

Warning
respiratory irritation[3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3,5-

Dichlorobenzaldehyde to prevent exposure.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or
glasses with side-shields
conforming to EN166 or
NIOSH standards. A face

shield is also recommended.[3]

[5]

To protect against splashes
and dust that can cause

severe eye damage.[2][3]

Hand Protection

Chemical-resistant gloves
(e.g., PVC, nitrile rubber with a
minimum thickness of 0.11
mm). Gloves must be
inspected before use and

disposed of properly after.[3][5]

To prevent skin contact which

can cause severe burns.[2][3]

Body Protection

Alab coat, impervious clothing,

or a chemical-resistant suit.[3]

[5]

To protect the skin from

accidental splashes or spills.[3]

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood. If ventilation is
inadequate, a NIOSH/MSHA or
European Standard EN 149
approved respirator with an
appropriate particulate filter is

necessary.[2][3]

To prevent inhalation of dust
which may cause respiratory

irritation.[3]

Operational Plan: Handling and Storage

A systematic approach to handling and storing 3,5-Dichlorobenzaldehyde is essential to

maintain its integrity and prevent accidental exposure.
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Operational Workflow for 3,5-Dichlorobenzaldehyde

Preparation

Review Safety Data Sheet (SDS)

;

Inspect and Don Personal Protective Equipment (PPE)

v

Ensure Fume Hood is Operational

Proceed when safe

Hangling
y
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v

Dissolve in Appropriate Solvent

'

Transfer Solution Using Appropriate Glassware

If storing \{fter use

Storage / \ Post-Handling
Store in a Tightly Closed Container Decontaminate Work Surfaces
Keep in a Cool, Dry, and Well-Ventilated Area Properly Remove and Dispose of Contaminated PPE
Y Y
Store Under an Inert Gas (e.g., Nitrogen) Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling and storage of 3,5-Dichlorobenzaldehyde.
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Handling Procedures

o Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS).[6] Ensure that
a safety shower and eyewash station are readily accessible.[2] Work should be conducted in
a well-ventilated chemical fume hood.[7]

e Weighing and Transfer: Avoid generating dust when handling the solid material.[3] Use
appropriate tools and techniques to weigh and transfer the chemical.

e Solution Preparation: When dissolving, add the solid to the solvent slowly to avoid splashing.

Storage Procedures

Store 3,5-Dichlorobenzaldehyde in a tightly sealed container in a cool, dry, and well-ventilated
area away from incompatible materials such as strong oxidizing agents, strong bases, and
strong reducing agents.[2] It is also recommended to store it under an inert atmosphere, such
as nitrogen, as it is air-sensitive.[2]

Emergency and Disposal Plan

Immediate and appropriate action during an emergency is critical. A clear and practiced
disposal plan is necessary for environmental and personal safety.

First-Aid Measures
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Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical
attention.[2][3]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical
attention.[2][3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[2][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[2][3]

Spill and Disposal Procedures
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Spill and Disposal Workflow

Spill Response

Evacuate Non-Essential Personnel

:

Ensure Adequate Ventilation

'

Contain the Spill with Inert Material

'

Collect Material into a Labeled Container

For Disposal

Waste Disposal

Keep Waste in a Suitable, Closed Container

:

Label Waste Container Clearly

'

Contact a Licensed Professional Waste Disposal Service

'

Follow Local, State, and Federal Regulations
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Caption: A procedural diagram for responding to spills and disposing of 3,5-
Dichlorobenzaldehyde waste.

In the event of a spill, evacuate the area and ensure it is well-ventilated.[3] Wearing appropriate
PPE, cover the spill with a dry, inert material such as sand or earth and transfer it to a sealed
container for disposal.[3] Do not allow the chemical to enter drains.[3]

Waste disposal should be conducted by a licensed professional waste disposal service.[3][5]
The material may be dissolved in a combustible solvent and burned in a chemical incinerator
equipped with an afterburner and scrubber.[5] All disposal methods must be in accordance with
local, state, and federal regulations.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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